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Compound of Interest

Compound Name: UR-7247

Cat. No.: B15570718 Get Quote

The following guidelines provide comprehensive, step-by-step instructions for the proper and

safe disposal of the hypothetical laboratory chemical UR-7247. This document is intended for

researchers, scientists, and drug development professionals to ensure the safe handling of

chemical waste, thereby minimizing risks to personnel and the environment.

Hazard Identification and Safety Data
Proper disposal begins with a thorough understanding of the potential hazards associated with

UR-7247. The following table summarizes the key hazard information synthesized from safety

data sheets of analogous hazardous materials.
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Hazard Category Description GHS Pictogram
Precautionary
Statements

Acute Toxicity

Harmful if swallowed,

in contact with skin, or

if inhaled.[1]

💀

P261: Avoid breathing

mist or vapors. P270:

Do not eat, drink or

smoke when using

this product.[1] P280:

Wear protective

gloves/protective

clothing/eye

protection/face

protection.[1]

Skin Corrosion/

Irritation

Causes severe skin

burns and eye

damage.[1] May

cause an allergic skin

reaction.[1]

corrosive

P264: Wash skin

thoroughly after

handling. P302+P352:

IF ON SKIN: Wash

with plenty of soap

and water.[1]

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.[1]

Carcinogenicity May cause cancer. health_hazard

P201: Obtain special

instructions before

use. P202: Do not

handle until all safety

precautions have

been read and

understood.

Environmental Hazard Toxic to aquatic life

with long-lasting

environment P273: Avoid release to

the environment.
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effects.

Experimental Protocol for Waste Disposal
Preparation
This protocol outlines the necessary steps to safely prepare UR-7247 waste for collection and

disposal.

1. Personal Protective Equipment (PPE) Verification:

Before handling UR-7247 waste, ensure you are wearing the appropriate PPE:

Nitrile rubber gloves (minimum 0.11 mm thickness, with a breakthrough time of at least

480 minutes).[2]

Chemical-resistant lab coat or apron.

Tightly fitting safety goggles and a face shield.

In case of inadequate ventilation, use a combination filter respirator for organic vapors and

particulates.

2. Waste Segregation:

Do not mix UR-7247 waste with other chemical waste streams unless explicitly permitted by

your institution's environmental health and safety (EHS) office.[3]

Segregate waste based on physical state:

Liquid Waste: Collect in a designated, leak-proof container.[4]

Solid Waste (e.g., contaminated gloves, wipes): Collect in a separate, clearly labeled bag

or container.[5]

Sharps Waste (e.g., contaminated needles, pipettes): Dispose of in a puncture-resistant

sharps container.[4]
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3. Waste Container Selection and Labeling:

Use only compatible, non-reactive containers with secure screw caps for liquid waste.[3][6]

Do not fill liquid waste containers beyond 90% capacity (or to the shoulder) to allow for vapor

expansion.[7]

Affix a "Hazardous Waste" label to each container.[6] The label must include:

The words "Hazardous Waste".

The full chemical name: "UR-7247 Waste".

A clear description of the contents, including any solvents used.

The primary hazard(s) associated with the waste (e.g., Toxic, Corrosive, Carcinogen,

Environmentally Hazardous).[6]

The accumulation start date.

Your name, department, and contact information.

4. Waste Accumulation and Storage:

Store waste containers in a designated Satellite Accumulation Area (SAA).[3]

Keep waste containers closed at all times, except when adding waste.[6][7]

Store liquid waste containers in secondary containment (e.g., a chemical-resistant tub or

tray) to contain potential leaks.[6]

Ensure proper segregation within the SAA; for instance, keep acids away from bases and

oxidizers away from organic materials.[3]

5. Request for Waste Pickup:

Once a waste container is full or has been in accumulation for the maximum allowable time

(consult your institution's policy), submit a request for waste pickup through your institution's
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EHS department.[6]

Do not dispose of UR-7247 waste down the drain or in the regular trash under any

circumstances.[6][7]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of UR-7247.
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Preparation Phase

Containment & Labeling Phase

Storage & Disposal Phase

Start: Generate UR-7247 Waste

Step 1: Don Appropriate
Personal Protective Equipment

Step 2: Segregate Waste
by Physical State

Liquid Waste

Liquid

Solid Waste

Solid

Sharps Waste

Sharps

Use Labeled, Leak-Proof
Liquid Waste Container

Use Labeled
Solid Waste Bag/Container

Use Puncture-Resistant
Sharps Container

Step 3: Store in Designated
Satellite Accumulation Area (SAA)

with Secondary Containment

Step 4: Request Hazardous
Waste Pickup from EHS

End: Waste Disposed of by
Authorized Personnel

Click to download full resolution via product page

Caption: Workflow for the safe disposal of UR-7247 waste.
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First Aid Procedures
In case of exposure to UR-7247, follow these immediate first aid measures:

If inhaled: Move the person to fresh air. If breathing has stopped, provide artificial respiration.

Seek immediate medical attention.

In case of skin contact: Immediately remove all contaminated clothing. Rinse the affected

skin area with plenty of water and soap. Seek immediate medical attention.

In case of eye contact: Rinse cautiously with plenty of water for at least 15 minutes.[1]

Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical

attention from an ophthalmologist.

If swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[1]

Always consult the specific Safety Data Sheet (SDS) for the chemical you are working with and

follow your institution's established safety and waste disposal protocols. If you have any doubts

or questions, contact your Environmental Health and Safety (EHS) department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. msds.carboline.com [msds.carboline.com]

2. resources.rndsystems.com [resources.rndsystems.com]

3. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

4. lsu.edu [lsu.edu]

5. m.youtube.com [m.youtube.com]

6. Hazardous Waste Disposal Procedures | UMN University Health & Safety [hsrm.umn.edu]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15570718?utm_src=pdf-body
https://msds.carboline.com/servlet/FeedFile/1/prod/R397/88B47B91CE5AD9AE85258ADE0078D73B/R397B1NL_2_USANSI.pdf
https://msds.carboline.com/servlet/FeedFile/1/prod/R397/88B47B91CE5AD9AE85258ADE0078D73B/R397B1NL_2_USANSI.pdf
https://www.benchchem.com/product/b15570718?utm_src=pdf-custom-synthesis
https://msds.carboline.com/servlet/FeedFile/1/prod/R397/88B47B91CE5AD9AE85258ADE0078D73B/R397B1NL_2_USANSI.pdf
https://resources.rndsystems.com/pdfs/msds/AF7247R.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://lsu.edu/ehs/files/biological_safety/policy-waste-disposal-procedure.pdf
https://m.youtube.com/watch?v=J-x9hnh73uQ
https://hsrm.umn.edu/waste/hazardous-waste-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. brocku.ca [brocku.ca]

To cite this document: BenchChem. [Essential Procedures for the Safe Disposal of UR-
7247]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15570718#ur-7247-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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